Cas no 477543-18-3 (2-(3-bromophenyl)-1-ethyl-1H-1,3-benzodiazole)

• Product Name: 2-(3-bromophenyl)-1-ethyl-1H-1,3-benzodiazole
• CAS No: 477543-18-3
• MF: C₁₅H₁₃BrN₂
• MW: 301.181122541428
• CID: 5804999
• PubChem ID: 962450
• Update Time: 2025-06-14

2-(3-bromophenyl)-1-ethyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)-1-ethyl-1H-benzo[d]imidazole
• 1H-Benzimidazole, 2-(3-bromophenyl)-1-ethyl-
• HMS1423E06
• Z57300253
• AKOS000569336
• 2-(3-bromophenyl)-1-ethyl-1H-1,3-benzodiazole
• 2-(3-bromophenyl)-1-ethylbenzimidazole
• CCG-142725
• F0853-0283
• 477543-18-3
• IFLab1_003966

• Inchi： 1S/C15H13BrN2/c1-2-18-14-9-4-3-8-13(14)17-15(18)11-6-5-7-12(16)10-11/h3-10H,2H2,1H3
• InChI Key： LZUXQFBMLJPSDL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(Br)=C2)N(CC)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 300.02621g/mol
• Monoisotopic Mass: 300.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 438.8±47.0 °C(Predicted)
• pka: 5.03±0.10(Predicted)

Additional information on 2-(3-bromophenyl)-1-ethyl-1H-1,3-benzodiazole

Recent Advances in the Study of 2-(3-bromophenyl)-1-ethyl-1H-1,3-benzodiazole (CAS: 477543-18-3)

The compound 2-(3-bromophenyl)-1-ethyl-1H-1,3-benzodiazole (CAS: 477543-18-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This benzimidazole derivative has been the subject of several studies exploring its pharmacological properties, synthetic pathways, and biological activities. In this research brief, we summarize the latest findings related to this compound, highlighting its significance and potential in therapeutic applications.

Recent studies have focused on the synthesis and optimization of 2-(3-bromophenyl)-1-ethyl-1H-1,3-benzodiazole, with particular emphasis on improving its yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to achieve higher efficiency and reduced reaction times. These advancements are critical for scaling up production and ensuring the compound's availability for further pharmacological testing.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(3-bromophenyl)-1-ethyl-1H-1,3-benzodiazole exhibits promising inhibitory effects on specific enzyme targets, including kinases and proteases, which are implicated in various disease pathways. For instance, the compound has shown moderate activity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Further mechanistic studies are underway to elucidate its mode of action and optimize its potency.

Another area of interest is the compound's potential as an antimicrobial agent. Recent screenings have revealed that 2-(3-bromophenyl)-1-ethyl-1H-1,3-benzodiazole possesses activity against a range of bacterial and fungal pathogens. This finding opens up new avenues for its use in addressing the growing challenge of antibiotic resistance, particularly in hospital-acquired infections.

Despite these promising results, challenges remain in the development of 2-(3-bromophenyl)-1-ethyl-1H-1,3-benzodiazole as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Researchers are currently exploring various derivatives and prodrug approaches to overcome these limitations and enhance the compound's pharmacokinetic profile.

In conclusion, 2-(3-bromophenyl)-1-ethyl-1H-1,3-benzodiazole (CAS: 477543-18-3) represents a versatile scaffold with significant potential in drug discovery. Ongoing research efforts are focused on optimizing its synthesis, understanding its biological mechanisms, and improving its therapeutic properties. The compound's diverse biological activities make it a valuable candidate for further investigation, particularly in the fields of oncology and infectious diseases. Future studies will likely explore its clinical applicability and potential synergies with existing therapies.